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Compound of Interest

Compound Name: 10a-Hydroxyepigambogic acid

Cat. No.: B15594488

10a-Hydroxyepigambogic Acid: A Technical
Overview

CAS Number: 1164201-85-7

For Researchers, Scientists, and Drug Development Professionals

Introduction

10a-Hydroxyepigambogic acid is a natural product isolated from the resin of the plant
Garcinia hanburyi.[1] It belongs to the class of polyprenylated xanthones, a group of
compounds known for their diverse biological activities. While research into this specific
compound is emerging, its potential pharmacological applications, particularly in oncology, are
of significant interest to the scientific community. This document provides a concise summary
of the currently available technical information for 10a-Hydroxyepigambogic acid.

Physicochemical Properties

A summary of the basic physicochemical properties of 10a-Hydroxyepigambogic acid is
provided in the table below.
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Property Value Source
CAS Number 1164201-85-7 N/A
Molecular Formula C38H4609 N/A
Molecular Weight 646.77 g/mol N/A
Appearance Powder N/A

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl N/A
Acetate, DMSO, Acetone

Biological Activity and Potential Applications

Initial research and patent literature suggest that 10a-Hydroxyepigambogic acid may
possess antitumor properties. A Chinese patent (CN101607978A) discloses the use of this
compound in the context of tumor research.[1] However, detailed public data from preclinical or
clinical studies, including specific cancer cell lines tested and the extent of cytotoxic or
antiproliferative activity, are not yet available in peer-reviewed literature.

Compounds with similar structural features, also isolated from Garcinia hanburyi, have
demonstrated significant anticancer effects. For instance, Gambogic acid, a related compound,
has been shown to induce apoptosis and inhibit tumor growth through various mechanisms.
While these findings provide a rationale for the investigation of 10a-Hydroxyepigambogic
acid, it is crucial to note that direct evidence for its specific biological activities and
mechanisms of action is currently limited.

Experimental Protocols and Data

At present, detailed experimental protocols for the synthesis, purification, or biological
evaluation of 10a-Hydroxyepigambogic acid are not extensively documented in publicly
accessible scientific journals. The primary source of information regarding its preparation and
potential use is the aforementioned Chinese patent. Without access to a full English translation
of this patent, a comprehensive description of the methodologies cannot be provided.
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Similarly, quantitative data, such as IC50 (half-maximal inhibitory concentration) or Ki (inhibition
constant) values, which are critical for evaluating the potency of a compound, have not been
published in the available literature.

Signaling Pathways

There is currently no published research detailing the specific signaling pathways modulated by
10a-Hydroxyepigambogic acid. Elucidating the mechanism of action is a critical step in the
drug discovery and development process. Future research will likely focus on identifying the
molecular targets and cellular pathways through which this compound exerts its biological
effects. A logical starting point for such investigations would be to explore common cancer-
related signaling pathways that are known to be affected by other polyprenylated xanthones.

Visualization of Potential Research Workflow

Given the current lack of specific data on signaling pathways, a diagram illustrating a general
workflow for the initial investigation of the anticancer properties of a novel natural product like
10a-Hydroxyepigambogic acid is provided below. This represents a logical progression of
experiments that researchers might undertake.
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General Workflow for Anticancer Drug Discovery.
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Conclusion

10a-Hydroxyepigambogic acid is a structurally interesting natural product with potential for
further investigation in the field of oncology. However, there is a notable absence of in-depth,
publicly available technical data, including quantitative biological activity, detailed experimental
protocols, and mechanism of action studies. The primary reference to its potential use in
tumors is a Chinese patent, the detailed contents of which are not readily accessible. Further
research and publication of data in peer-reviewed journals are necessary to fully elucidate the
therapeutic potential of this compound. Researchers interested in this molecule should
consider the general workflow for natural product drug discovery as a framework for their
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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